Cas no 94887-58-8 (2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-N,N-diethylethanaminium chloride)
94887-58-8 structure
Product Name:2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-N,N-diethylethanaminium chloride
CAS No:94887-58-8
MF:C18H21ClN2O2
MW:332.824543714523
CID:1985084
PubChem ID:56824
Update Time:2025-04-21
2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-N,N-diethylethanaminium chloride Chemical and Physical Properties
Names and Identifiers
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- 2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-N,N-diethylethanaminium chloride
- 1H-Benz[de]isoquinoline-1,3(2H)-dione, 2-[2-(diethylamino)ethyl]-, monohydrochloride
- 2-(1,3-dioxobenzo[de]isoquinolin-2-yl)ethyl-diethylazanium,chloride
- AKOS024360529
- N-(2-(Diethylamino)ethyl)naphthalimide hydrochloride
- 1H-Benz(de)isoquinoline-1,3(2H)-dione, 2-(2-(diethylamino)ethyl)-, monohydrochloride
- NAPHTHALIMIDE, N-(2-(DIETHYLAMINO)ETHYL)-, HYDROCHLORIDE
- NSC 25242
- 94887-58-8
- 2-(2-(Diethylamino)ethyl)-1H-benz(de)isoquinoline-1,3(2H)-dione hydrochloride
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- Inchi: 1S/C18H20N2O2.ClH/c1-3-19(4-2)11-12-20-17(21)14-9-5-7-13-8-6-10-15(16(13)14)18(20)22;/h5-10H,3-4,11-12H2,1-2H3;1H
- InChI Key: YYYSCUQJGZKMCO-UHFFFAOYSA-N
- SMILES: [Cl-].O=C1C2=CC=CC3=CC=CC(C(N1CC[NH+](CC)CC)=O)=C23
Computed Properties
- Exact Mass: 332.129
- Monoisotopic Mass: 332.129
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 403
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.8A^2
Experimental Properties
- Boiling Point: 448°C at 760 mmHg
- Flash Point: 194.1°C
2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-N,N-diethylethanaminium chloride Related Literature
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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